Cas no 855419-50-0 (Aziridine, 2,3-diphenyl-, (2R,3S)-)

Aziridine, 2,3-diphenyl-, (2R,3S)- structure

855419-50-0 structure

Product name:Aziridine, 2,3-diphenyl-, (2R,3S)-

CAS No:855419-50-0

MF:C₁₄H₁₃N

Molecular Weight:195.259723424911

CID:664092

Aziridine, 2,3-diphenyl-, (2R,3S)- Properties

Names and Identifiers

- Aziridine, 2,3-diphenyl-, (2R,3S)-
- Aziridine, 2,3-diphenyl-, (2S,3R)-
- Inchi： 1S/C14H13N/c1-3-7-11(8-4-1)13-14(15-13)12-9-5-2-6-10-12/h1-10,13-15H/t13-,14+
- InChIKey： OIVRMEOAUMQHAQ-OKILXGFUSA-N
- SMILES： N1[C@H](C2=CC=CC=C2)[C@@H]1C1=CC=CC=C1

Experimental Properties

Density: 1.099±0.06 g/cm3(Predicted)
Boiling Point: 309.0±11.0 °C(Predicted)
酸度系数(pKa): 6.35±0.60(Predicted)

Aziridine, 2,3-diphenyl-, (2R,3S)- Literature

1. Additions of stabilised and semi-stabilised sulfur ylides to tosyl protected imines: are they under kinetic or thermodynamic control?

Varinder K. Aggarwal,Jonathan P. H. Charmant,Cinzia Ciampi,Jonathan M. Hornby,Christopher J. O'Brien,George Hynd,Richard Parsons J. Chem. Soc. Perkin Trans. 1 2001 3159
2. Generation and reactions of a 3-furylcarbene and of an isoxazol-4-yl-carbene

Thomas L. Gilchrist,David P. J. Pearson J. Chem. Soc. Perkin Trans. 1 1976 1257
3. Reactive intermediates. Part XV. Thermolysis of 1-(3,4-dihydro-4-oxoquinazolin-3-yl)-2-vinylaziridines. A new vinylaziridine rearrangement

T. L. Gilchrist,C. W. Rees,E. Stanton J. Chem. Soc. C 1971 3036
4. Scope and limitations in sulfur ylide mediated catalytic asymmetric aziridination of imines: use of phenyldiazomethane, diazoesters and diazoacetamides

Varinder K. Aggarwal,Marco Ferrara,Christopher J. O'Brien,Alison Thompson,Ray V. H. Jones,Robin Fieldhouse J. Chem. Soc. Perkin Trans. 1 2001 1635
5. Laser flash photolysis of aziridines. Spectroscopic and kinetic characterization of azomethine ylides. Their [3?+?2] cyclization with alkenes and protonation by water–alcohols to yield iminium ions?1

Carsten Gaebert,Christian Siegner,Jochen Mattay,Marion Toubartz,Steen Steenken J. Chem. Soc. Perkin Trans. 2 1998 2735
6. Aziridination of alkenes catalysed by porphyrinirons: selection of catalysts for optimal efficiency and stereospecificity

Jean-Pierre Mahy,Gustave Bedi,Pierrette Battioni,Daniel Mansuy J. Chem. Soc. Perkin Trans. 2 1988 1517
7. Polystyrene-supported TBD catalyzed ring-opening of N-tosylaziridines with silylated nucleophiles

Satoru Matsukawa,Takeru Harada,Shiori Yasuda Org. Biomol. Chem. 2012 10 4886
8. Substituent effects on the rate of formation of azomethine ylides. A computational investigation

Harold D. Banks Org. Biomol. Chem. 2011 9 6335
9. Inter- and intra-molecular reactions of indol-2-yl carbenes and related species. Preparation of 1,1a,2,8b-tetrahydroazirino[2′,3′ : 3,4]pyrrolo[1,2-a]indoles

Graham B. Jones,Christopher J. Moody,Albert Padwa,Jamal M. Kassir J. Chem. Soc. Perkin Trans. 1 1991 1721
10. Polystyrene-supported TBD catalyzed ring-opening of N-tosylaziridines with silylated nucleophiles

Satoru Matsukawa,Takeru Harada,Shiori Yasuda Org. Biomol. Chem. 2012 10 4886